1-(5-Methoxy-3,4-dihydro-1H-isoquinolin-2-yl)prop-2-en-1-one

• IUPAC Name: 1-(5-methoxy-3,4-dihydro-1H-isoquinolin-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C13H15NO2/c1-3-13(15)14-8-7-11-10(9-14)5-4-6-12(11)16-2/h3-6H,1,7-9H2,2H3
• InChI Key: MTDBMUWLIMVIPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1CCN(C2)C(=O)C=C
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• CAS No.: 2176544-76-4

Description

The compound “1-(5-Methoxy-3,4-dihydro-1H-isoquinolin-2-yl)prop-2-en-1-one” is also known as DIMN. It is an androgen receptor (AR) antagonist and an anti-androgen that effectively suppresses the growth of both androgen-dependent (LNCaP) and androgen-independent prostate cancer cell lines (C4-2 and CWR22rv) that express AR.

Synthesis Analysis

The synthesis of 3,4-dihydroisoquinolinone derivatives, which includes “this compound”, involves the Castagnoli–Cushman reaction. The desired products were obtained by N-alkylation of 3,3′-dimethyl-3,4-dihydroisoquinoline derivatives followed by oxidation of the resulting iminium salts.

Physical and Chemical Properties Analysis

The compound is a white to beige powder that is soluble in DMSO at 10 mg/mL. It has an assay of ≥98% (HPLC) and should be stored at a temperature of 2-8°C.

Mechanism of Action

DIMN, which is “1-(5-Methoxy-3,4-dihydro-1H-isoquinolin-2-yl)prop-2-en-1-one”, acts as an androgen receptor (AR) antagonist. It effectively suppresses the growth of both androgen-dependent and androgen-independent prostate cancer cell lines that express AR.

Future Directions

The future directions for “1-(5-Methoxy-3,4-dihydro-1H-isoquinolin-2-yl)prop-2-en-1-one” could involve further exploration of its bioactive properties. For instance, the compound could be further studied for its potential in plant disease management. Additionally, more research could be conducted to better understand its mode of action and to design and develop more potent derivatives.